Cas no 91679-66-2 (5-Nitrohexahydropyrimidine)

• Product Name: 5-Nitrohexahydropyrimidine
• CAS No: 91679-66-2
• MF: C₄H₉N₃O₂
• MW: 131.133160352707
• CID: 2845230
• PubChem ID: 21411646
• Update Time: 2025-04-21

5-Nitrohexahydropyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-hexahydro-pyrimidine
• DTXCID90564080
• SCHEMBL11720509
• DTXSID90613325
• 91679-66-2
• 5-Nitrohexahydropyrimidine

• Inchi： 1S/C4H9N3O2/c8-7(9)4-1-5-3-6-2-4/h4-6H,1-3H2
• InChI Key： CMIUVKCNCRQWIG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1CNCNC1)=O

Computed Properties

• Exact Mass: 131.069476538g/mol
• Monoisotopic Mass: 131.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Nitropyrimidines